Cas no 2227784-86-1 ((1R)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol
• CAS No: 2227784-86-1
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 5754575
• PubChem ID: 96732425
• Update Time: 2025-05-24

(1R)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2227784-86-1
• EN300-1789026
• (1R)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol

• Inchi： 1S/C5H9N3O/c6-3-4(9)5-7-1-2-8-5/h1-2,4,9H,3,6H2,(H,7,8)/t4-/m1/s1
• InChI Key： NYJJMIDCSXJSHR-SCSAIBSYSA-N
• SMILES： O[C@H](CN)C1=NC=CN1

Computed Properties

• Exact Mass: 127.074561919g/mol
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 74.9Ų

Additional information on (1R)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol

Recent Advances in the Study of (1R)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol and Its Implications in Chemical Biology and Medicine

The compound (1R)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol (CAS: 2227784-86-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activity, and implications for drug development.

Recent studies have focused on the enantioselective synthesis of (1R)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol, leveraging advanced catalytic methods to achieve high yields and purity. The compound's imidazole moiety is of particular interest, as it is a common pharmacophore in many biologically active molecules, including histamine receptor ligands and enzyme inhibitors. Researchers have demonstrated that the (1R)-enantiomer exhibits superior binding affinity to certain biological targets compared to its (1S)-counterpart, underscoring the importance of stereochemistry in its pharmacological profile.

In vitro and in vivo studies have revealed that (1R)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol exhibits promising activity as a modulator of key enzymatic pathways. For instance, it has been shown to inhibit the activity of certain kinases involved in inflammatory and proliferative diseases, suggesting potential applications in oncology and autoimmune disorders. Additionally, its ability to cross the blood-brain barrier has sparked interest in its use for neurological conditions, although further preclinical validation is required.

The compound's mechanism of action appears to involve allosteric modulation of target proteins, a feature that could reduce off-target effects and enhance therapeutic specificity. Recent structural biology studies, including X-ray crystallography and NMR spectroscopy, have provided insights into the molecular interactions between (1R)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol and its binding partners, facilitating the design of derivatives with improved potency and selectivity.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of (1R)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol. Issues such as metabolic stability and oral bioavailability are currently under investigation, with several research groups exploring prodrug strategies and formulation technologies to address these limitations. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, (1R)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol represents a promising scaffold for the development of novel therapeutics. Its unique chemical and biological properties, combined with recent methodological advances in its synthesis and characterization, position it as a valuable tool for both basic research and drug discovery. Future studies should focus on elucidating its full therapeutic potential and addressing the remaining pharmacological challenges to pave the way for clinical applications.